(2-Methyl-3-furyl)acetaldehyde

• Molecular Formula: C7H8O2
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 2-(2-methylfuran-3-yl)acetaldehyde
• InChI: InChI=1S/C7H8O2/c1-6-7(2-4-8)3-5-9-6/h3-5H,2H2,1H3
• InChI Key: RZDHAZFUANWHFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)CC=O

Description

(2-Methyl-3-furyl)acetaldehyde is an organic compound characterized by a furan ring substituted with a methyl group at the 2-position and an aldehyde group at the 3-position

Preparation Methods

Synthetic Routes and Reaction Conditions

(2-Methyl-3-furyl)acetaldehyde can be synthesized through several methods:

Oxidation of Alcohols: One common method involves the oxidation of 2-methyl-3-furylmethanol using oxidizing agents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Dehydrogenation of Alcohols: This method involves passing a primary alcohol over metal catalysts like copper at high temperatures to produce the corresponding aldehyde.

Ozonolysis of Alkenes: Alkenes can be converted to aldehydes through ozonolysis followed by reductive workup.

Industrial Production Methods

Industrial production of this compound typically involves catalytic processes that ensure high yield and purity. One such method is the catalytic cross-ketonization of methyl 2-furoate with carboxylic acids, which has been optimized for continuous-flow, gas-phase synthesis .

Chemical Reactions Analysis

Types of Reactions

(2-Methyl-3-furyl)acetaldehyde undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form carboxylic acids using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction with reagents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) yields the corresponding alcohol.

Condensation Reactions: It can participate in condensation reactions, such as the Knoevenagel condensation, to form α,β-unsaturated aldehydes.

Common Reagents and Conditions

Oxidizing Agents: KMnO4, CrO3, PCC

Reducing Agents: NaBH4, LiAlH4

Catalysts: Copper, palladium on carbon (Pd/C)

Major Products

Oxidation: Carboxylic acids

Reduction: Alcohols

Condensation: α,β-unsaturated aldehydes

Scientific Research Applications

(2-Methyl-3-furyl)acetaldehyde has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Flavor and Fragrance Industry: Due to its pleasant aroma, it is used in the formulation of flavors and fragrances.

Biological Studies: It is used in studies related to the Maillard reaction, which is important in food chemistry.

Mechanism of Action

The mechanism of action of (2-Methyl-3-furyl)acetaldehyde involves its reactivity towards nucleophiles and electrophiles. The aldehyde group is highly reactive, allowing it to participate in various addition and condensation reactions. The furan ring can undergo electrophilic substitution reactions, making it a versatile intermediate in organic synthesis .

Comparison with Similar Compounds

Similar Compounds

Furfural: An aldehyde derived from furan, used in the production of furan resins and as a solvent.

5-Hydroxymethylfurfural (5-HMF): A derivative of furfural, used in the production of biofuels and as a platform chemical for various industrial applications.

Uniqueness

(2-Methyl-3-furyl)acetaldehyde is unique due to its specific substitution pattern, which imparts distinct reactivity and properties compared to other furan derivatives. Its ability to participate in a wide range of chemical reactions makes it a valuable compound in both research and industrial applications.